3-Phenyl-6-(4-((3-(trifluoromethyl)phenyl)sulfonyl)piperazin-1-yl)pyridazine

• IUPAC Name: 3-phenyl-6-[4-[3-(trifluoromethyl)phenyl]sulfonylpiperazin-1-yl]pyridazine
• InChI: InChI=1S/C21H19F3N4O2S/c22-21(23,24)17-7-4-8-18(15-17)31(29,30)28-13-11-27(12-14-28)20-10-9-19(25-26-20)16-5-2-1-3-6-16/h1-10,15H,11-14H2
• InChI Key: GGNFJLXCDSGMTJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NN=C(C=C2)C3=CC=CC=C3)S(=O)(=O)C4=CC=CC(=C4)C(F)(F)F
• Molecular Formula: C21H19F3N4O2S
• Molecular Weight: 448.5 g/mol

Description

3-Phenyl-6-(4-((3-(trifluoromethyl)phenyl)sulfonyl)piperazin-1-yl)pyridazine is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known as PDP or Compound 1, and it is a type of pyridazine derivative that has been synthesized using various methods.

Mechanism of Action

Target of Action

Similar compounds have been shown to have neuroprotective and anti-neuroinflammatory properties . These compounds often target proteins involved in neurodegenerative diseases, ischemic stroke, and traumatic brain injury .

Mode of Action

Similar compounds have been shown to interact with their targets to inhibit nitric oxide (no) and tumor necrosis factor-α (tnf-α) production in lps-stimulated human microglia cells . They also reduce the expression of the endoplasmic reticulum (ER) chaperone, BIP, and the apoptosis marker cleaved caspase-3 in human neuronal cells .

Biochemical Pathways

Similar compounds have been shown to inhibit er stress, apoptosis, and the nf-kb inflammatory pathway . These pathways are often implicated in neurodegenerative diseases and other neurological conditions .

Result of Action

Similar compounds have been shown to have promising neuroprotective and anti-inflammatory properties . They can potentially be developed as neuroprotective and anti-neuroinflammatory agents .

Advantages and Limitations for Lab Experiments

One of the primary advantages of using 3-Phenyl-6-(4-((3-(trifluoromethyl)phenyl)sulfonyl)piperazin-1-yl)pyridazine in lab experiments is its high potency and specificity. However, one of the limitations of using this compound is its potential toxicity and side effects, which must be carefully monitored.

Future Directions

There are several possible future directions for the research on 3-Phenyl-6-(4-((3-(trifluoromethyl)phenyl)sulfonyl)piperazin-1-yl)pyridazine. One possible direction is the development of new drugs based on this compound, which could have potential applications in the treatment of various diseases. Another possible direction is the further investigation of the mechanism of action of this compound, which could provide insights into the underlying biochemical pathways involved in various physiological processes. Finally, the potential use of this compound as a tool in various lab experiments could also be explored.

Synthesis Methods

The synthesis of 3-Phenyl-6-(4-((3-(trifluoromethyl)phenyl)sulfonyl)piperazin-1-yl)pyridazine involves multiple steps, including the reaction of 3-(trifluoromethyl)benzenesulfonyl chloride with piperazine, followed by the reaction of the resulting compound with 2,3-dichloro-6-nitropyridazine. The final product is obtained by reducing the nitro group using hydrogen gas in the presence of a palladium catalyst.

Scientific Research Applications

The compound 3-Phenyl-6-(4-((3-(trifluoromethyl)phenyl)sulfonyl)piperazin-1-yl)pyridazine has been extensively studied for its potential applications in various fields of scientific research. One of the primary areas of focus has been its use as a pharmacological agent, particularly in the development of new drugs.